Cas no 7780-16-7 (Hexanoic acid, phenyl ester)

• Product Name: Hexanoic acid, phenyl ester
• CAS No: 7780-16-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 535514
• PubChem ID: 522678
• Update Time: 2025-04-19

Hexanoic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, phenyl ester
• Caproic acid phenyl ester
• phenyl hexanoate
• Phenyl caproate
• DTXSID90335035
• SCHEMBL538653
• AKOS024335727
• phenylhexanoate
• 7780-16-7

• Inchi： 1S/C12H16O2/c1-2-3-5-10-12(13)14-11-8-6-4-7-9-11/h4,6-9H,2-3,5,10H2,1H3
• InChI Key： SOOXQKVMQBCEGW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(CCCCC)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3